Cas no 1236862-34-2 (3-(4-Methoxyphenoxy)-azetidine HCl)

3-(4-Methoxyphenoxy)-azetidine HCl is a chemically synthesized azetidine derivative featuring a methoxyphenoxy substituent, commonly utilized as a key intermediate in pharmaceutical and organic synthesis. Its structural framework, combining an azetidine ring with an aromatic ether linkage, offers versatility in medicinal chemistry applications, particularly in the development of bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in various synthetic processes. This compound is valued for its potential role in constructing pharmacophores targeting central nervous system (CNS) disorders or as a building block for novel therapeutic agents. High purity and well-defined characterization ensure reproducibility in research and industrial settings.

3-(4-Methoxyphenoxy)-azetidine HCl structure

1236862-34-2 structure

Product Name:3-(4-Methoxyphenoxy)-azetidine HCl

CAS No:1236862-34-2

MF:C₁₀H₁₄ClNO₂

MW:215.676661968231

CID:858531

PubChem ID:92045708

Update Time:2025-10-28

3-(4-Methoxyphenoxy)-azetidine HCl Chemical and Physical Properties

Names and Identifiers

- 3-(4-Methoxyphenoxy)-azetidine HCl
- 3-(4-methoxyphenoxy)azetidine;hydrochloride
- SB51521
- 1236862-34-2
- DB-410177
- CS-0432649
- 3-(4-Methoxyphenoxy)azetidine HCl
- Azetidine, 3-(4-methoxyphenoxy)-, hydrochloride (1:1)
- 3-(4-Methoxyphenoxy)-azetidine hydrochloride
- 3-(4-Methoxyphenoxy)azetidinehydrochloride
- 3-(4-Methoxyphenoxy)azetidine hydrochloride
- Inchi： 1S/C10H13NO2.ClH/c1-12-8-2-4-9(5-3-8)13-10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
- InChI Key： VPPOGXAOHZSAQQ-UHFFFAOYSA-N
- SMILES： Cl.O(C1C=CC(=CC=1)OC)C1CNC1

Computed Properties

Exact Mass: 215.0713064g/mol
Monoisotopic Mass: 215.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.5Å²

3-(4-Methoxyphenoxy)-azetidine HCl Pricemore >>

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